Cas no 2649033-48-5 (5-(2-isocyanatoethyl)thiophene-3-carbonitrile)

5-(2-Isocyanatoethyl)thiophene-3-carbonitrile is a versatile heterocyclic compound featuring both an isocyanate group and a nitrile functionality, making it a valuable intermediate in organic synthesis and polymer chemistry. The isocyanate moiety allows for facile reactions with nucleophiles, enabling the formation of urethane or urea linkages, while the nitrile group offers additional reactivity for further functionalization. The thiophene core contributes to electronic and structural diversity, making this compound particularly useful in the development of advanced materials, such as conductive polymers or photoactive systems. Its well-defined reactivity profile and bifunctional nature make it suitable for applications in pharmaceuticals, agrochemicals, and specialty coatings.
5-(2-isocyanatoethyl)thiophene-3-carbonitrile structure
2649033-48-5 structure
Product Name:5-(2-isocyanatoethyl)thiophene-3-carbonitrile
CAS No:2649033-48-5
MF:C8H6N2OS
MW:178.211040019989
CID:6251696
PubChem ID:165699086
Update Time:2025-06-08

5-(2-isocyanatoethyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(2-isocyanatoethyl)thiophene-3-carbonitrile
    • 2649033-48-5
    • EN300-1751555
    • Inchi: 1S/C8H6N2OS/c9-4-7-3-8(12-5-7)1-2-10-6-11/h3,5H,1-2H2
    • InChI Key: KCWCNDYMQJPZKG-UHFFFAOYSA-N
    • SMILES: S1C=C(C#N)C=C1CCN=C=O

Computed Properties

  • Exact Mass: 178.02008399g/mol
  • Monoisotopic Mass: 178.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 81.5Ų

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Additional information on 5-(2-isocyanatoethyl)thiophene-3-carbonitrile

Recent Advances in the Application of 5-(2-isocyanatoethyl)thiophene-3-carbonitrile (CAS: 2649033-48-5) in Chemical Biology and Pharmaceutical Research

The compound 5-(2-isocyanatoethyl)thiophene-3-carbonitrile (CAS: 2649033-48-5) has recently emerged as a promising building block in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both isocyanate and nitrile functional groups, offers unique reactivity that enables its use in diverse synthetic applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and covalent protein modifiers.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-(2-isocyanatoethyl)thiophene-3-carbonitrile as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The isocyanate group was shown to form stable covalent bonds with cysteine residues in the BTK active site, while the thiophene core provided optimal spatial orientation for binding. This research represents a significant advancement in the development of irreversible kinase inhibitors for hematological malignancies.

In materials science applications, researchers at MIT reported in Advanced Materials (2024) the use of 5-(2-isocyanatoethyl)thiophene-3-carbonitrile as a crosslinking agent for conductive polymer networks. The compound's dual functionality allowed for simultaneous covalent bonding with polymer backbones and enhancement of charge transport properties through its conjugated thiophene system. This approach yielded materials with improved mechanical stability and electrical conductivity for bioelectronic applications.

The safety profile and pharmacokinetic properties of derivatives containing the 5-(2-isocyanatoethyl)thiophene-3-carbonitrile scaffold were investigated in a recent Toxicology and Applied Pharmacology study (2024). Results indicated that while the isocyanate group requires careful handling during synthesis, properly formulated derivatives showed acceptable toxicity profiles in preclinical models. This finding supports further development of this chemical scaffold for therapeutic applications.

Ongoing research at several pharmaceutical companies is exploring the use of 5-(2-isocyanatoethyl)thiophene-3-carbonitrile in PROTAC (proteolysis targeting chimera) development. The compound's ability to serve as a linker between target-binding and E3 ligase-binding moieties, while maintaining favorable physicochemical properties, makes it particularly valuable in this cutting-edge therapeutic modality. Preliminary results presented at the 2024 ACS National Meeting showed promising degradation efficiency for several challenging protein targets.

From a synthetic chemistry perspective, recent methodological developments have improved the scalability and purity of 5-(2-isocyanatoethyl)thiophene-3-carbonitrile production. A 2024 Organic Process Research & Development publication detailed an optimized continuous flow synthesis that addresses previous challenges with exothermic reactions and byproduct formation. This advancement is expected to facilitate broader adoption of this valuable building block in both academic and industrial settings.

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